Cas no 689262-50-8 (2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide)

• Product Name: 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• CAS No: 689262-50-8
• MF: C₁₈H₂₁N₃O₂S₂
• MW: 375.508241415024
• CID: 6588623
• PubChem ID: 4369940
• Update Time: 2025-07-25

2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide
• 689262-50-8
• SR-01000124408-1
• 2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide
• HMS2255L14
• EU-0091676
• AKOS024587381
• SMR000016228
• 2-((3,6-dimethyl-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-phenethylacetamide
• AB00433756-04
• SR-01000124408
• CHEMBL1413683
• MLS000101627
• F0612-0054
• Acetamide, N-(2-phenylethyl)-2-[(3,4,6,7-tetrahydro-3,6-dimethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)thio]-

• Inchi： 1S/C18H21N3O2S2/c1-12-10-14-16(25-12)17(23)21(2)18(20-14)24-11-15(22)19-9-8-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,19,22)
• InChI Key： UFZOFFILHPSUBI-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1N(C)C(=O)C2SC(C)CC=2N=1

Computed Properties

• Exact Mass: 375.10751927g/mol
• Monoisotopic Mass: 375.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 14.36±0.46(Predicted)

Additional information on 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide

Introduction to Compound with CAS No. 689262-50-8 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 689262-50-8 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The product name, 2-({3,6-dimethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(2-phenylethyl)acetamide, provides a detailed insight into its chemical composition and potential biological activities. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their pharmacological significance and therapeutic potential.

The structural framework of this compound incorporates several key functional groups, including a thieno[3,2-d]pyrimidine core, a sulfanyl group, and an N-(2-phenylethyl)acetamide moiety. These components contribute to its diverse chemical reactivity and biological interactions. The thieno[3,2-d]pyrimidine scaffold is particularly noteworthy as it is a common motif in many bioactive molecules, exhibiting a range of biological activities such as antiviral, anti-inflammatory, and anticancer properties.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The sulfanyl group in this compound is known to enhance its binding affinity to various biological targets, making it a promising candidate for drug discovery. Additionally, the N-(2-phenylethyl)acetamide moiety contributes to its solubility and bioavailability, which are critical factors for the development of effective pharmaceutical agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may exhibit inhibitory effects on enzymes and receptors involved in pathogenic processes. For instance, studies have suggested that compounds with similar structural features may interfere with the activity of kinases and other enzymes that play a crucial role in cancer progression. Furthermore, its ability to modulate inflammatory pathways makes it a candidate for therapeutic intervention in chronic inflammatory diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the complex heterocyclic core. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological properties of this compound. Molecular modeling studies have been instrumental in predicting its binding interactions with biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental data and facilitate the rational design of derivatives with improved pharmacological profiles.

The potential therapeutic applications of this compound are further supported by preclinical studies that have demonstrated its efficacy in various disease models. In particular, its ability to inhibit key enzymes involved in tumor growth and metastasis has made it an attractive candidate for oncology research. Additionally, preliminary findings suggest that it may have neuroprotective properties, making it relevant for the treatment of neurodegenerative disorders such as Alzheimer's disease.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like this one exemplifies this collaborative approach, where chemical innovation meets biological insight to address unmet medical needs. As research continues to unfold, it is anticipated that additional applications for this compound will be discovered, further solidifying its importance in modern medicine.

In conclusion, compound with CAS No. 689262-50-8 represents a significant advancement in pharmaceutical research due to its unique structure and promising biological activities. The detailed product name provides a comprehensive description of its chemical composition, while recent studies highlight its potential therapeutic applications across multiple disease areas. As our understanding of its pharmacological properties continues to evolve, this compound is poised to play a crucial role in the development of next-generation pharmaceutical agents.